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Compound of Interest

Compound Name: Diiodogermane

CAS No.: 13573-08-5

Cat. No.: B084338

Get Quote

Technical Monograph: Germanium(II) Iodide (

) Synonyms: Diiodogermane (Trade), Germanium Diiodide, Divalent Germanium Iodide

Executive Summary
This technical guide profiles Germanium(II) Iodide (

), a critical inorganic precursor in the synthesis of germanium-based semiconductors,
perovskite photovoltaics, and organogermanium pharmaceuticals. While IUPAC nomenclature
defines "diiodogermane" as the hydride derivative

, the term is frequently used in industrial catalogs to denote the stable divalent solid

. This guide focuses on the commercially and scientifically dominant Germanium(II) Iodide (

) (CAS: 13573-08-5), detailing its physicochemical properties, validated synthesis protocols,
and application in carbenoid chemistry.

Part 1: Chemical Identity & Identifiers
The following identifiers are essential for procurement, regulatory compliance, and database

integration.
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Identifier Type Value Notes

Chemical Name Germanium(II) Iodide Primary technical name

Trade Synonym Diiodogermane

Common usage (ambiguous

with

)

CAS Number 13573-08-5 Standard identifier for solid

Alt.[1][2][3][4][5][6][7] CAS 14694-31-6
Less common, sometimes

associated with hydrates/forms

PubChem CID 6327215 Specific to the divalent iodide

Molecular Formula

Molecular Weight 326.43 g/mol

SMILES I[Ge]I Canonical

InChI Key
IAGYEMVJHPEPGE-

UHFFFAOYSA-N

Appearance
Yellow to orange crystalline

solid
Hexagonal platelets
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Critical Distinction: Researchers must distinguish

from Germanium(IV) Iodide (

, CAS: 13450-95-8).

is a tetravalent, lower-melting orange solid (

144°C).

is a divalent, polymeric solid that decomposes/sublimes at higher temperatures.

Part 2: Physicochemical Properties
is not a simple molecular solid; it adopts a layered structure characteristic of Group 14
dihalides. This structural anisotropy dictates its solubility and reactivity.

Structural & Thermal Data
Crystal System: Hexagonal (

type structure).

Lattice Parameters:

Å,

Å.

Density: 5.37 g/cm³.[3]

Melting Point: Decomposes >450°C (Sublimes under vacuum at ~240°C).[3]

Bandgap: ~2.45 eV (Indirect), ~2.8 eV (Direct). Suitable for wide-bandgap optoelectronics.

Solubility & Stability[4][5]
Solvents: Soluble in dilute acids (HCl), forming trichlorogermyl complexes (
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). Slightly soluble in organic solvents like chloroform (

) and benzene, often requiring donor ligands (phosphines/amines) to form soluble adducts.

Hydrolysis:High. Reacts instantly with moisture to form Germanium(II) Hydroxide (

) and Hydroiodic Acid (HI).

Reaction:

Part 3: Synthesis & Production Protocols
Two primary routes exist: Wet Chemical Reduction (for laboratory scale) and Direct Vapor

Transport (for high-purity crystal growth).

Method A: Wet Chemical Reduction (The
Hypophosphorous Route)
This method is preferred for generating

from readily available

or

precursors.

Mechanism:

[8]

Protocol Steps:

Precursor Dissolution: Dissolve 10g of Germanium(IV) Iodide (

) in 57% Hydroiodic Acid (HI).

Reduction: Slowly add 50% Hypophosphorous Acid (

) under vigorous stirring at 80°C.

Precipitation: The solution turns from reddish-orange to pale yellow as
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precipitates.

Isolation: Cool the mixture to room temperature. Filter the yellow precipitate under an inert

atmosphere (Argon/Nitrogen).

Purification: Wash with dilute HI, then vacuum dry at 50°C.

Storage: Store in a glovebox; material degrades to

in air.

Method B: Direct Synthesis (Vapor Transport)
Used for creating high-purity single crystals for semiconductor applications.

Protocol Steps:

Loading: Place stoichiometric amounts of Ge metal powder (99.999%) and Iodine (

) in a quartz ampoule.

Sealing: Evacuate the ampoule to

Torr and flame seal.

Heating Profile:

Zone A (Source): 400°C (Formation of

vapor).

Zone B (Deposition): 550°C (Disproportionation/Equilibrium shift).

Reaction:

(controlled by temperature gradient).

Part 4: Applications & Reactivity Logic
acts as a germylene (divalent germanium carbene analog), possessing a lone pair of electrons
on the germanium atom. This makes it a versatile reagent for insertion reactions and
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nanomaterial synthesis.

Organometallic Insertion (Carbenoid Chemistry)
inserts into carbon-halogen bonds, a key step in synthesizing organogermanes for drug
delivery candidates.

Example: Reaction with alkyl halides (

) to form Alkylgermanium trihalides (

).

Perovskite Photovoltaics
serves as the lead-free alternative precursor for Cesium Germanium Iodide (

) perovskites.

Advantage:[9] Eliminates toxicity of Lead (

).

Challenge:

easily oxidizes to

, requiring strict encapsulation.

Nanocrystal Synthesis
Used to synthesize Germanium Nanocrystals (Ge NCs) via reduction with Lithium Aluminum

Hydride (

) or thermal disproportionation in oleylamine.

Visual Logic: Synthesis & Application Flow
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Figure 1: Synthesis pathway from oxide precursors to high-value applications in photovoltaics

and organic synthesis.

Part 5: Safety & Handling (SDS Summary)
Hazard Class: Corrosive (Category 1B). Signal Word: DANGER.

Moisture Sensitivity:

hydrolyzes rapidly to release Hydrogen Iodide (HI) gas, which is highly corrosive to
respiratory tissues.

Control: Handle strictly in a Nitrogen/Argon-filled glovebox.

Skin/Eye Contact: Causes severe skin burns and eye damage.

PPE: Neoprene gloves, face shield, and lab coat required.

Storage: Keep below 30°C, dark, inert atmosphere. Decomposition turns the yellow solid to

brown/black (

metal +

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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